Cas no 2106-11-8 (2-Butanamine,3-ethoxy-4,4,4-trifluoro-, hydrochloride (1:1))

• Product Name: 2-Butanamine,3-ethoxy-4,4,4-trifluoro-, hydrochloride (1:1)
• CAS No: 2106-11-8
• MF: C₆H₁₃ClF₃NO
• MW: 207.621731519699
• CID: 290226
• PubChem ID: 54603483
• Update Time: 2025-04-19

2-Butanamine,3-ethoxy-4,4,4-trifluoro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Butanamine,3-ethoxy-4,4,4-trifluoro-, hydrochloride (1:1)
• 2-Aethoxy-3,3,3-trifluor-1-methyl-propylamin,Hydrochlorid
• 2-ethoxy-3,3,3-trifluoro-1-methyl-propylamine,hydrochloride
• DTXSID00713663
• 2106-11-8
• NSC-3674
• NSC3674
• 3-Ethoxy-4,4,4-trifluorobutan-2-amine--hydrogen chloride (1/1)

• Inchi： 1S/C6H12F3NO.ClH/c1-3-11-5(4(2)10)6(7,8)9;/h4-5H,3,10H2,1-2H3;1H
• InChI Key： RJDWILUCATVKRD-UHFFFAOYSA-N
• SMILES： Cl.FC(C(C(C)N)OCC)(F)F

Computed Properties

• Exact Mass: 207.06400
• Monoisotopic Mass: 207.0637762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 115
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25000
• LogP: 2.80330